Cas no 2763776-90-3 (3-(tert-butoxy)carbonyl-5-ethyl-3-azabicyclo3.1.1heptane-1-carboxylic acid)

• Product Name: 3-(tert-butoxy)carbonyl-5-ethyl-3-azabicyclo3.1.1heptane-1-carboxylic acid
• CAS No: 2763776-90-3
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 5361145
• PubChem ID: 165453928
• Update Time: 2025-05-20

3-(tert-butoxy)carbonyl-5-ethyl-3-azabicyclo3.1.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(tert-butoxy)carbonyl]-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid
• Z4462395194
• 3-(tert-butoxy)carbonyl-5-ethyl-3-azabicyclo3.1.1heptane-1-carboxylic acid

• Inchi： 1S/C14H23NO4/c1-5-13-6-14(7-13,10(16)17)9-15(8-13)11(18)19-12(2,3)4/h5-9H2,1-4H3,(H,16,17)
• InChI Key： JCRDLJKIJQIJIS-UHFFFAOYSA-N
• SMILES： OC(C12CN(C(=O)OC(C)(C)C)CC(CC)(C1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8

Additional information on 3-(tert-butoxy)carbonyl-5-ethyl-3-azabicyclo3.1.1heptane-1-carboxylic acid

Comprehensive Guide to 3-(tert-butoxy)carbonyl-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2763776-90-3)

3-(tert-butoxy)carbonyl-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2763776-90-3) is a specialized bicyclic compound with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to as a protected amino acid derivative, is widely utilized in the development of novel drug candidates due to its unique structural properties. Researchers and chemists frequently search for high-purity 2763776-90-3 to ensure optimal results in their experiments.

The molecular structure of 3-(tert-butoxy)carbonyl-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid features a bicyclo[3.1.1]heptane core, which is known for its rigidity and stability. The presence of the tert-butoxy carbonyl (Boc) protecting group makes this compound particularly valuable in peptide synthesis, where selective deprotection is required. The 5-ethyl substituent further enhances its versatility, allowing for tailored modifications in medicinal chemistry applications.

In recent years, the demand for CAS 2763776-90-3 has surged due to its role in the synthesis of bioactive molecules and small-molecule inhibitors. This compound is often discussed in forums and research papers focusing on drug discovery and structure-activity relationship (SAR) studies. Its ability to serve as a building block for heterocyclic compounds has made it a hot topic among synthetic chemists.

One of the key advantages of 3-(tert-butoxy)carbonyl-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid is its compatibility with a wide range of coupling reagents and catalysts. This makes it an ideal choice for solid-phase peptide synthesis (SPPS) and other advanced methodologies. Researchers looking for Boc-protected azabicycloheptane derivatives often prioritize this compound due to its reliability and efficiency.

The global market for pharmaceutical intermediates like 2763776-90-3 is expanding rapidly, driven by the growing need for innovative therapeutics. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the demands of academic and industrial laboratories. Searches for where to buy 2763776-90-3 and suppliers of Boc-azabicycloheptane carboxylic acid have seen a notable uptick in recent months.

From a synthetic perspective, 3-(tert-butoxy)carbonyl-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid can be prepared through multi-step organic reactions, including cyclization and protection-deprotection strategies. Its high chemical purity and consistent performance make it a preferred choice for researchers working on central nervous system (CNS) drug development and other high-impact areas.

In conclusion, 3-(tert-butoxy)carbonyl-5-ethyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2763776-90-3) is a versatile and valuable compound in modern chemistry. Its applications span from peptide synthesis to medicinal chemistry, making it a critical component in the toolkit of researchers worldwide. As the pharmaceutical industry continues to evolve, the importance of such specialized intermediates is only expected to grow.